Thioacetic acid, O-ethyl ester
Overview
Description
Thioacetic acid, O-ethyl ester, also known as Ethyl thionacetate, is a chemical compound with the molecular formula C4H8OS . It is a thioic acid, which is the sulfur analogue of acetic acid .
Synthesis Analysis
Thioesters, including this compound, can be synthesized by acylation of thiols, a process known as thiolation . This process is compatible with a wide variety of urethane protecting groups, side-chain functionalities, and sterically hindered amino acids .Molecular Structure Analysis
The molecular structure of this compound is represented by the IUPAC Standard InChI: InChI=1S/C4H8OS/c1-3-5-4(2)6/h3H2,1-2H3 . The molecular weight of this compound is 104.171 g/mol .Chemical Reactions Analysis
The reaction of thio acids with azides has been studied, presenting a new mechanism and new synthetic applications . The data demonstrate that amines are not formed as intermediates in this reaction .Physical And Chemical Properties Analysis
This compound has a molecular weight of 104.17 g/mol . It has a Hydrogen Bond Donor Count of 0 and a Hydrogen Bond Acceptor Count of 2 . The compound has a Rotatable Bond Count of 2 . Its Exact Mass and Monoisotopic Mass are 104.02958605 g/mol . The Topological Polar Surface Area is 41.3 Ų . The compound has a Heavy Atom Count of 6 .Scientific Research Applications
Molecular Electronics
Thioacetic acid S-(10-{4-[2-cyano-2-(4-dicyanomethylenecyclohexa-2,5-dienylidene)ethylidene]-4H-quinolin-1-yl}decyl) ester (1a) is significant in the field of molecular electronics. Ashwell et al. (2003) found that this compound forms self-assembled monolayers on gold, demonstrating molecular rectification capabilities due to asymmetric current–voltage characteristics (Ashwell, Hamilton, & High, 2003).
Organic Synthesis
The utility of thioacetic acid derivatives extends to organic synthesis. Krebs & Bolm (2011) utilized Ethyl 2-(trimethylsilyloxy)acrylic ester in conjunction with thioacetals to produce α-keto-γ-thio esters. They also demonstrated the transformation of these products into α-oximes, highlighting the versatility of thioacetic acid derivatives in synthetic chemistry (Krebs & Bolm, 2011).
Photophysical Studies
In photophysical studies, a range of thioxo compounds, including a cyclic thioxoamide [(S)-5-thioxopyrrolidine-2-carboxylic acid ethyl ester], were investigated by Satzger et al. (2005). Their research provided insights into the absorption dynamics and ultrafast formation of triplet states in these compounds, crucial for understanding the behavior of thioxylated compounds in various light-induced processes (Satzger et al., 2005).
Safety and Hazards
Future Directions
properties
IUPAC Name |
O-ethyl ethanethioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8OS/c1-3-5-4(2)6/h3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IEPFHYMMMGMRNF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=S)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10239066 |
Source
|
| Record name | Thioacetic acid, O-ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10239066 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
104.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
926-67-0 |
Source
|
| Record name | Thioacetic acid, O-ethyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000926670 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Thioacetic acid, O-ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10239066 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![4-Ethyl-2,6,7-trioxabicyclo[2.2.2]octane](/img/structure/B1618539.png)
